6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H18N4O2S2
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 6-(4-ethoxy-3-methoxyphenyl)-3-(phenylsulfanylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4O2S2/c1-3-25-15-10-9-13(11-16(15)24-2)18-22-23-17(20-21-19(23)27-18)12-26-14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3
• InChI Key: PHHOZCDOWSTRMK-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)CSC4=CC=CC=C4)OC

Description

6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of triazolothiadiazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it has been reported to exert its pharmacological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and specificity. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is its potential application in the treatment of neurodegenerative diseases. Further research is also needed to understand the exact mechanism of action of this compound and to develop more effective synthesis methods. In addition, the potential applications of this compound in other areas such as antimicrobial and anti-inflammatory therapy should also be explored.
Conclusion:
In conclusion, 6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has shown potential applications in various scientific studies. Its high potency and specificity make it a valuable tool in lab experiments. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several scientific studies. One of the most commonly used methods involves the reaction of 4-ethoxy-3-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form 4-ethoxy-3-methoxyphenyl thiosemicarbazone. This compound is then reacted with phenacyl bromide in the presence of sodium ethoxide to obtain the desired product.

Scientific Research Applications

6-(4-Ethoxy-3-methoxyphenyl)-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific studies. It has been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. In addition, this compound has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.